N-(2,5-difluorophenyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide

• IUPAC Name: N-(2,5-difluorophenyl)-2-phenyl-2-pyrrol-1-ylacetamide
• InChI: InChI=1S/C18H14F2N2O/c19-14-8-9-15(20)16(12-14)21-18(23)17(22-10-4-5-11-22)13-6-2-1-3-7-13/h1-12,17H,(H,21,23)
• InChI Key: KBHJOUYZBHIMPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)NC2=C(C=CC(=C2)F)F)N3C=CC=C3
• Molecular Formula: C18H14F2N2O
• Molecular Weight: 312.3 g/mol

Description

N-(2,5-difluorophenyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide, also known as DPA-714, is a small molecule that has been extensively studied for its potential use in imaging and treating neuroinflammation. This compound is a member of the acetamide family and has a molecular weight of 357.4 g/mol.

Scientific Research Applications

Fluorinating Agent and Structural Analysis

The compound has been implicated in the study of N-halogeno compounds, where derivatives like perfluoro-[N-(4-pyridyl)acetamide] have been used as site-selective electrophilic fluorinating agents under mild conditions. This research provides insights into the compound's utility in fluorinating various substrates, indicating its significance in organic synthesis and chemical modifications (Banks, Besheesh, & Tsiliopoulos, 1996).

Radioligand Imaging

A notable application is in the development of selective radioligands for imaging, such as in the synthesis of [18F]PBR111 from a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides. These compounds, designed with a fluorine atom, allow for labeling with fluorine-18 and in vivo imaging using positron emission tomography, demonstrating the compound's utility in biomedical imaging and diagnostic research (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Corrosion Inhibition

In the field of material science, derivatives like 2-(alkylsulfanyl)-N-(pyridin-2-yl) acetamide have been synthesized and evaluated as corrosion inhibitors. These compounds exhibit promising inhibition efficiencies, highlighting their potential in protecting materials from corrosion, which is vital for extending the lifespan of metals in various industrial applications (Yıldırım & Cetin, 2008).

Photovoltaic Efficiency and Ligand-Protein Interactions

Research on benzothiazolinone acetamide analogs, including studies on their spectroscopic properties, quantum mechanical studies, ligand-protein interactions, and photovoltaic efficiency modeling, showcases the compound's relevance in renewable energy research and biochemistry. These studies explore the light harvesting efficiency and potential use in dye-sensitized solar cells, as well as interactions with biological targets like Cyclooxygenase 1 (COX1), underscoring the compound's interdisciplinary applications (Mary, Yalcin, Mary, Resmi, Thomas, Önkol, Kasap, & Yildiz, 2020).